methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate

• IUPAC Name: methyl 1-(5-chloro-2-methoxybenzoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C15H18ClNO4/c1-20-13-4-3-11(16)9-12(13)14(18)17-7-5-10(6-8-17)15(19)21-2/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: HSLDTQIBRRIULI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)N2CCC(CC2)C(=O)OC
• Molecular Formula: C15H18ClNO4
• Molecular Weight: 311.76 g/mol

Description

Methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate, also known as CMMP, is a chemical compound that has garnered attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate involves its interaction with the sigma-1 receptor. The sigma-1 receptor is a chaperone protein that is involved in the regulation of various cellular processes, including calcium signaling, protein folding, and mitochondrial function. methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate has been found to bind to the sigma-1 receptor, leading to the modulation of these processes and potential therapeutic effects.
Biochemical and Physiological Effects:
methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate has been found to have various biochemical and physiological effects, particularly in the central nervous system. It has been shown to enhance neuroprotection, improve cognitive function, and reduce neuroinflammation. Additionally, methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate has been found to have potential analgesic effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate in lab experiments is its specificity for the sigma-1 receptor, which allows for targeted modulation of cellular processes. Additionally, methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate has been found to have low toxicity and good pharmacokinetic properties. However, one limitation is the lack of clinical studies on its safety and efficacy in humans.

Future Directions

There are several potential future directions for research on methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate. One area of interest is the development of more potent and selective sigma-1 receptor modulators. Additionally, further studies are needed to investigate the safety and efficacy of methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate in humans. Other potential areas of research include the use of methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate in the treatment of neurodegenerative diseases, pain management, and immune modulation.

Synthesis Methods

The synthesis of methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate involves a series of chemical reactions that result in the formation of the final product. The starting materials include 2-methoxy-5-chlorobenzoyl chloride and piperidine. The reaction takes place in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The final product is obtained through purification and isolation techniques, such as column chromatography.

Scientific Research Applications

Methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate has been studied for its potential therapeutic properties, particularly in the treatment of neurological disorders. It has been found to have an affinity for the sigma-1 receptor, which is involved in the regulation of various cellular processes. Studies have shown that methyl 1-(5-chloro-2-methoxybenzoyl)-4-piperidinecarboxylate can modulate the activity of the sigma-1 receptor, leading to potential therapeutic effects in diseases such as Alzheimer's, Parkinson's, and depression.